Cas no 2228731-82-4 (1-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropan-1-ol)

• Product Name: 1-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropan-1-ol
• CAS No: 2228731-82-4
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 5815011
• PubChem ID: 165706054
• Update Time: 2025-06-26

1-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropan-1-ol
• 1-{[2-(propan-2-yl)-1,3-thiazol-5-yl]methyl}cyclopropan-1-ol
• 2228731-82-4
• EN300-1740912

• Inchi： 1S/C10H15NOS/c1-7(2)9-11-6-8(13-9)5-10(12)3-4-10/h6-7,12H,3-5H2,1-2H3
• InChI Key： GPCSROXHOFGHRV-UHFFFAOYSA-N
• SMILES： S1C(C(C)C)=NC=C1CC1(CC1)O

Computed Properties

• Exact Mass: 197.08743528g/mol
• Monoisotopic Mass: 197.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.4Ų

Additional information on 1-{2-(propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropan-1-ol

1-{2-(Propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropan-1-ol: A Comprehensive Overview

The compound 1-{2-(Propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropan-1-ol, identified by the CAS number 2228731-82-4, is a structurally unique organic molecule with potential applications in various fields. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities and chemical properties. The molecule consists of a cyclopropane ring attached to a thiazole moiety, with a propan-2-yl substituent on the thiazole ring. This combination of functional groups and structural motifs makes it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The presence of the cyclopropane ring in this compound adds another layer of complexity and potential functionality. Cyclopropane rings are known for their strain energy, which can be harnessed to induce specific reactivity or bioactivity. This makes 1-{2-(Propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropan-1-ol a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the thiazole ring through condensation reactions and the subsequent attachment of the cyclopropane moiety. Researchers have employed various strategies to optimize the yield and purity of this compound, including the use of microwave-assisted synthesis and catalytic methods. These advancements have not only improved the efficiency of synthesis but also opened new avenues for scaling up production for industrial applications.

In terms of physical and chemical properties, 1-{2-(Propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropan-1-ol exhibits interesting behavior due to its hybrid structure. The molecule's solubility in organic solvents is influenced by the polar nature of the thiazole group and the hydrophobic propan-2-y group. Its melting point and boiling point are also within ranges that make it suitable for various chemical transformations. Recent spectroscopic studies have provided insights into its electronic structure, revealing conjugation patterns that could be exploited in optoelectronic applications.

The biological activity of this compound has been a focal point of recent investigations. In vitro assays have demonstrated moderate anti-inflammatory activity, suggesting its potential as a lead compound for developing novel therapeutic agents. Additionally, preliminary studies on its cytotoxicity against cancer cell lines indicate selective activity, which warrants further exploration in preclinical models. These findings underscore the importance of continued research into its pharmacokinetic properties and mechanism of action.

In conclusion, 1-{2-(Propan-2-yl)-1,3-thiazol-5-ylmethyl}cyclopropan-1-< strong ol strong strong strong strong strong strong strong strong strong strong strong > is a versatile compound with significant potential in multiple domains. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable asset for both academic research and industrial applications. As ongoing studies continue to unravel its full spectrum of properties and functionalities, this compound is poised to make meaningful contributions to the fields of chemistry and pharmacology.